Cas no 808744-34-5 (7-Bromoimidazo[1,2-a]pyridine)

7-Bromoimidazo[1,2-a]pyridine is a heterocyclic organic compound featuring a bromine-substituted imidazo[1,2-a]pyridine core. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromine moiety enhances reactivity, facilitating cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, enabling efficient derivatization. Its rigid fused-ring system contributes to stable molecular frameworks, making it valuable in medicinal chemistry for drug discovery. The compound exhibits favorable solubility in common organic solvents, simplifying handling in synthetic workflows. High purity grades ensure reliable performance in research and industrial applications. Its utility in constructing nitrogen-rich scaffolds underscores its importance in heterocyclic chemistry.
7-Bromoimidazo[1,2-a]pyridine structure
7-Bromoimidazo[1,2-a]pyridine structure
Product Name:7-Bromoimidazo[1,2-a]pyridine
CAS No:808744-34-5
MF:C7H5BrN2
MW:197.032000303268
MDL:MFCD07778353
CID:704920
PubChem ID:15098903
Update Time:2025-10-13

7-Bromoimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 7-Bromoimidazo[1,2-a]pyridine
    • 7-BROMOH-IMIDAZO[1,2-A]PYRIDINE
    • 7-bromo-Imidazo[1,2-a]pyridine
    • Imidazo[1,2-a]pyridine, 7-bromo-
    • A839998
    • 808744-34-5
    • AM20061521
    • FS-3412
    • DTXSID60568171
    • AKOS006280988
    • EN300-93760
    • 7-Bromoimidazo[1,2-a]pyridine, AldrichCPR
    • PB30948
    • MFCD07778353
    • SY046817
    • 7-bromo-imidazo-[1,2-a]-pyridine
    • OASOJRLJBDCVNU-UHFFFAOYSA-N
    • SCHEMBL11026
    • 7-bromo-imidazol[1,2-a]pyridine
    • BCP29994
    • FT-0685664
    • J-519161
    • CS-W008842
    • 7-Bromoimidazo[1,2-a]pyridine (ACI)
    • DB-031915
    • 7-Bromoimidazo[1,2-a]pyridine;
    • MDL： MFCD07778353
    • Inchi： 1S/C7H5BrN2/c8-6-1-3-10-4-2-9-7(10)5-6/h1-5H
    • InChI Key： OASOJRLJBDCVNU-UHFFFAOYSA-N
    • SMILES： BrC1C=CN2C=CN=C2C=1

Computed Properties

  • Exact Mass: 195.96400
  • Monoisotopic Mass: 195.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.69
  • Melting Point: 118-120 °C
  • PSA: 17.30000
  • LogP: 2.09680

7-Bromoimidazo[1,2-a]pyridine Security Information

7-Bromoimidazo[1,2-a]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Bromoimidazo[1,2-a]pyridine Pricemore >>

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abcr
AB466507-5 g
7-Bromoimidazo[1,2-a]pyridine, 95%; .
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abcr
AB466507-10 g
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abcr
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7-Bromoimidazo[1,2-a]pyridine Production Method

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